Cas no 51299-38-8 (Benzoxazole, 5-isothiocyanato-2-(2-thienyl)-)

• Product Name: Benzoxazole, 5-isothiocyanato-2-(2-thienyl)-
• CAS No: 51299-38-8
• MF: C₁₂H₆N₂OS₂
• MW: 258.318839550018
• CID: 362613
• PubChem ID: 12781918
• Update Time: 2025-04-19

Benzoxazole, 5-isothiocyanato-2-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-isothiocyanato-2-(2-thienyl)-
• 5-isothiocyanato-2-thiophen-2-yl-1,3-benzoxazole
• CHEMBL172876
• 51299-38-8
• DTXSID40509724
• 5-Isothiocyanato-2-(thiophen-2-yl)-1,3-benzoxazole

• Inchi： 1S/C12H6N2OS2/c16-7-13-8-3-4-10-9(6-8)14-12(15-10)11-2-1-5-17-11/h1-6H
• InChI Key： BWXDQXUHRQAXFG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC2C=C(C=CC=2O1)N=C=S

Computed Properties

• Exact Mass: 257.99228
• Monoisotopic Mass: 257.99215517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 38.39